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Compound of Interest

Compound Name: Propylene diacetoacetate

CAS No.: 6079-90-9

Cat. No.: B13754949

Get Quote

For researchers and drug development professionals, the integrity of your work and the safety

of your laboratory environment are paramount. This guide provides a detailed, step-by-step

protocol for the proper disposal of propylene diacetoacetate (also known as propylene glycol

diacetate or PGDA), ensuring compliance with safety regulations and environmental

stewardship. Our commitment is to empower you with the knowledge to handle and dispose of

laboratory chemicals responsibly, fostering a culture of safety and scientific excellence.

Understanding Propylene Diacetoacetate: A
Foundation for Safe Handling
Propylene diacetoacetate (CAS No. 623-84-7) is a colorless, combustible liquid with a high

boiling point and flash point.[1][2] While it is not classified as a hazardous substance under the

Globally Harmonized System (GHS) in some contexts, it is crucial to recognize its potential for

mild skin and eye irritation.[3] Furthermore, it is considered harmful to aquatic life, underscoring

the importance of preventing its release into the environment.

The primary hazards associated with propylene diacetoacetate are its combustibility and its

potential to form explosive vapor/air mixtures above its flash point of 86°C.[1] It is stable under
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normal conditions but can react with strong oxidizing agents.[1][4] In the event of a fire,

hazardous decomposition products such as carbon monoxide and carbon dioxide can be

produced.[3][5]

Key Physical and Chemical Properties
Property Value Source

CAS Number 623-84-7 [2][3][4]

Molecular Formula C₇H₁₂O₄ [1][2]

Appearance Colorless liquid [1]

Boiling Point 185-191°C (365-375.8°F) [3]

Flash Point 86°C (187°F) [1]

Solubility in Water Partially soluble [6]

Stability
Stable under recommended

storage conditions
[3][4]

Immediate Safety Protocols: Your First Line of
Defense
Adherence to established safety protocols is non-negotiable when handling any chemical. For

propylene diacetoacetate, these measures are grounded in preventing skin and eye contact,

and mitigating fire risk.

Personal Protective Equipment (PPE)
Before handling propylene diacetoacetate, ensure you are equipped with the following PPE:

Eye Protection: Goggles or safety glasses with side-shields are mandatory to prevent

accidental splashes.[3]

Hand Protection: Wear suitable chemical-resistant gloves. Nitrile rubber or neoprene gloves

are generally recommended.[5] Always inspect gloves for any signs of degradation or

perforation before use.
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Body Protection: A lab coat or chemical-resistant apron and long-sleeved clothing should be

worn to protect your skin.[3]

Engineering Controls
Ventilation: Always handle propylene diacetoacetate in a well-ventilated area.[3][4] A fume

hood is recommended, especially when working with larger quantities or at elevated

temperatures.

Spill Management: A Calm and Methodical Approach
In the event of a spill, a swift and organized response is crucial to prevent further contamination

and ensure personnel safety.

Immediate Actions:

Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if the

spill is large or in a poorly ventilated space.

Remove Ignition Sources: As propylene diacetoacetate is combustible, immediately

remove all sources of ignition from the spill area.[1][3] This includes open flames, hot plates,

and spark-producing equipment.

Ventilate the Area: Increase ventilation to the area to disperse any vapors.

Containment and Cleanup:

Contain the Spill: For small spills, use an inert absorbent material such as vermiculite, dry

sand, or earth to contain the liquid.[1][3]

Absorb the Material: Carefully absorb the spilled propylene diacetoacetate with the

absorbent material.

Collect the Waste: Using non-sparking tools, collect the absorbed material and place it into a

suitable, clearly labeled container for chemical waste disposal.[3]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.
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Dispose of Contaminated Materials: All contaminated materials, including gloves and

absorbent pads, must be placed in the designated hazardous waste container.

The Disposal Workflow: A Step-by-Step Guide
The guiding principle for the disposal of propylene diacetoacetate is to treat it as a chemical

waste product, managed through your institution's Environmental Health and Safety (EHS)

program. Under no circumstances should propylene diacetoacetate be poured down the

drain.[4] Its potential harm to aquatic life necessitates responsible disposal.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of
Propylene Diacetoacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13754949/docs#a-comprehensive-guide-to-the-safe-
disposal-of-propylene-diacetoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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